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Compound of Interest

Compound Name:
Metalloreductase STEAP1 (102-

116)

Cat. No.: B1575115 Get Quote

Technical Support Center: STEAP1 (102-116)
Peptide
This technical support center provides researchers, scientists, and drug development

professionals with best practices for handling and storing the STEAP1 (102-116) peptide. It

includes troubleshooting guides and frequently asked questions (FAQs) in a user-friendly

question-and-answer format to address common issues encountered during experiments.

Peptide Specifications
The STEAP1 (102-116) peptide has the amino acid sequence H-HQQYFYKIPILVINK-OH.[1] It

is a high-quality epitope peptide used for stimulating antigen-specific T cells in various assays,

including ELISPOT, intracellular cytokine staining (ICS), and cytotoxicity or proliferation assays.

[1]
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Property Value Reference

Sequence H-HQQYFYKIPILVINK-OH [1]

Amino Acid Composition

Histidine (H), Glutamine (Q),

Tyrosine (Y), Phenylalanine

(F), Lysine (K), Isoleucine (I),

Proline (P), Leucine (L), Valine

(V), Asparagine (N)

Purity Typically >90% (HPLC/MS) [1]

Delivery Format
Freeze-dried (lyophilized)

powder
[1]

Counterion Trifluoroacetate (TFA) [1]

Applications
T-cell Immunity, Prostate

Cancer Research
[1]

Frequently Asked Questions (FAQs)
1. How should I store the lyophilized STEAP1 (102-116) peptide?

For long-term storage, the lyophilized peptide should be stored at -20°C or colder, protected

from bright light. Under these conditions, the peptide can be stable for several years. For short-

term storage (days to weeks), it can be kept at 4°C. It is crucial to prevent moisture

contamination, as it can significantly decrease the long-term stability of the peptide.

2. How do I properly handle the lyophilized peptide before reconstitution?

To minimize moisture absorption, allow the vial containing the lyophilized peptide to equilibrate

to room temperature in a desiccator before opening it. Weigh out the desired amount of peptide

quickly in a clean and well-ventilated area. After use, tightly reseal the vial, preferably under an

inert gas like nitrogen or argon, and return it to cold storage.

3. What is the recommended procedure for reconstituting the STEAP1 (102-116) peptide?
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Based on its amino acid sequence (HQQYFYKIPILVINK), the STEAP1 (102-116) peptide has a

net positive charge at neutral pH due to the presence of Histidine (H) and Lysine (K) residues.

Therefore, it is considered a basic peptide.

Recommended Reconstitution Protocol:

Initial Solvent Selection: Start by attempting to dissolve a small test amount of the peptide in

sterile, distilled water.

Enhancing Solubility: If the peptide does not dissolve completely in water, sonication for a

few minutes in a water bath may help. Avoid excessive heating.

Acidic Solvent: If solubility issues persist, add a small amount of 10-25% acetic acid to the

solution.

Organic Solvents (for highly hydrophobic peptides, use with caution in cell-based assays): If

the peptide is still not soluble, a small amount of an organic solvent like Dimethyl sulfoxide

(DMSO) can be used for initial solubilization, followed by slow, dropwise addition of sterile

water or buffer to the desired concentration. Note that DMSO can be toxic to cells, so the

final concentration should be kept low (typically below 0.5% v/v) in cell culture experiments.

Sterile Filtration: For use in sterile cell culture applications, filter the reconstituted peptide

solution through a 0.22 µm filter.

4. What is the recommended storage condition for the reconstituted peptide solution?

Peptide solutions are significantly less stable than their lyophilized form. For optimal stability, it

is recommended to:

Prepare fresh solutions for each experiment whenever possible.

If storage is necessary, aliquot the reconstituted peptide into single-use volumes to avoid

repeated freeze-thaw cycles.

Store the aliquots at -20°C or colder.
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For peptides in solution, short-term storage of up to a week at 4°C may be possible, but

freezing is generally preferred.

Troubleshooting Guide
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Issue Possible Cause Recommended Solution

Peptide is difficult to dissolve.

The peptide may have

aggregated or is inherently

hydrophobic.

* Follow the recommended

reconstitution protocol, starting

with sterile water and

progressing to sonication or

the addition of a small amount

of acetic acid. * For highly

hydrophobic peptides, initial

dissolution in a minimal

amount of DMSO followed by

careful dilution may be

necessary.

Precipitation observed after

adding to aqueous buffer.

The peptide has low solubility

in the final buffer.

* Try to dissolve the peptide at

a higher concentration in an

appropriate solvent (e.g., water

with a small amount of acid)

before diluting it into the final

buffer. * Consider using a

different buffer system.

Low or no biological activity in

T-cell assays.

Peptide degradation due to

improper storage or handling.

* Ensure the lyophilized

peptide has been stored

correctly at -20°C or colder

and protected from moisture. *

Avoid multiple freeze-thaw

cycles of the reconstituted

peptide solution. Prepare fresh

solutions or use single-use

aliquots. * Confirm the correct

peptide concentration was

used in the assay.

Peptide aggregation. * Visually inspect the

reconstituted solution for any

particulates. If present,

sonication may help to
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disaggregate. * Consider

sterile filtering the solution.

Inconsistent experimental

results.

Inaccurate peptide

concentration due to improper

reconstitution or storage.

* Ensure the peptide is fully

dissolved before use. * Use a

calibrated pipette for accurate

measurement. * Aliquot stock

solutions to ensure consistent

concentration between

experiments.

Contamination of the peptide

solution.

* Use sterile water, buffers,

and labware for reconstitution

and handling. * Work in a

sterile environment, such as a

laminar flow hood, when

preparing solutions for cell

culture.

Experimental Protocols
T-Cell Stimulation for ELISPOT Assay
This is a general protocol and may require optimization for your specific cell type and

experimental conditions.

Plate Coating: Coat a 96-well PVDF membrane plate with a capture antibody specific for the

cytokine of interest (e.g., IFN-γ) according to the manufacturer's instructions.

Cell Preparation: Prepare your effector cells (e.g., PBMCs or purified T cells) in a complete

cell culture medium.

Peptide Dilution: Prepare a working solution of the STEAP1 (102-116) peptide in the cell

culture medium. A typical starting concentration for peptide stimulation is 1-10 µg/mL.

Cell Stimulation: Add the effector cells to the coated wells. Then, add the STEAP1 (102-116)

peptide solution to the appropriate wells. Include positive (e.g., PHA) and negative (medium

only) controls.
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Incubation: Incubate the plate at 37°C in a humidified CO2 incubator for the recommended

duration (typically 18-24 hours for IFN-γ).

Detection: Follow the ELISPOT kit manufacturer's protocol for washing the plate, adding the

detection antibody, substrate, and developing the spots.

Analysis: Count the spots in each well to quantify the number of cytokine-secreting cells.

Signaling Pathways and Experimental Workflows
STEAP1 in Cancer Cell Signaling
STEAP1 is implicated in several signaling pathways that promote cancer cell proliferation,

invasion, and intercellular communication. It can influence ion transport and is associated with

pathways such as JAK/STAT, c-Myc, and AKT/FOXO1.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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